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Compound of Interest

Compound Name: MK-2894 sodium salt

Cat. No.: B1662795

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of MK-2894
in dimethyl sulfoxide (DMSO). MK-2894 is a potent and selective antagonist of the E prostanoid
receptor 4 (EP4), with significant anti-inflammatory properties.[1] Accurate preparation of stock
solutions is critical for ensuring reproducible results in downstream applications such as in vitro
cellular assays and in vivo studies.

Compound and Solvent Properties

A summary of the key physical and chemical properties of MK-2894 and DMSO is provided
below. This information is essential for accurate calculations and safe handling.
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Dimethyl Sulfoxide

Property MK-2894
(DMSO)
Molecular Weight 473.51 g/mol [1][2] 78.13 g/mol
Formula C25H22F3NO3S[2] (CH3)2S0
Appearance Solid[2] Colorless liquid[3]
B ) Miscible with water and a wide
Solubility Soluble in DMSO[2] _
range of organic solvents[3]
Storage (Compound) Store at -20°CJ[2] Room temperature

Short-term at -20°C is
Storage (Stock Solution) common, but use as soon as

possible is recommended.[2]

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of MK-

2894 in DMSO.

Materials:

» MK-2894 powder

¢ Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)[3][4]

 Sterile, conical or microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance
o Calibrated micropipettes and sterile filter tips

e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.medchemexpress.com/MK-2894.html
https://www.apexbt.com/mk-2894.html
https://www.apexbt.com/mk-2894.html
https://www.apexbt.com/mk-2894.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.apexbt.com/mk-2894.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.apexbt.com/mk-2894.html
https://www.apexbt.com/mk-2894.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.medchemexpress.com/dimethyl-sulfoxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

o Aliquot MK-2894: Allow the vial of MK-2894 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of MK-2894 powder into the tube. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 4.735 mg of MK-2894.

o Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Desired Volume (V) =1 mL=0.001L

Molecular Weight (MW) = 473.51 g/mol

Mass (g) =M x V x MW = 0.01 mol/L x 0.001 L x 473.51 g/mol = 0.004735 g = 4.735 mg

« Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
tube containing the MK-2894 powder. To prepare a 10 mM solution with 4.735 mg of MK-
2894, add 1 mL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly until the MK-2894 is completely
dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid
excessive heat.

o Storage: For immediate use, the solution can be kept at room temperature. For short-term
storage, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles and store at -20°C. It is recommended to use the solution as soon as possible
after preparation.[2]

Experimental Workflow

The following diagram illustrates the workflow for preparing the MK-2894 stock solution.
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Workflow for MK-2894 Stock Solution Preparation
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Caption: A flowchart of the key steps in preparing an MK-2894 stock solution.
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Safety Precautions

¢ Always handle MK-2894 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

 DMSO can facilitate the absorption of other chemicals through the skin; therefore, exercise
caution to avoid direct contact.[4]

o Consult the Safety Data Sheet (SDS) for both MK-2894 and DMSO for comprehensive
safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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